Cas no 1803693-48-2 (Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803693-48-2
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4815508
• Update Time: 2025-08-05

Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-6-3-5(4-7(15)18-2)14-9(8(6)16)19-10(11,12)13/h3,16H,4H2,1-2H3
• InChI Key： NNSXZESXEMAATK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(CC(=O)OC)=N1)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 77.9

Additional information on Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is a complex organic compound with the CAS number 1803693-48-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with hydroxyl, methoxy, and trifluoromethoxy groups, along with an acetate ester group. These functional groups impart unique chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and esterifications. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production processes.

The biological activity of this compound has been extensively studied in recent years. In particular, its potential as a bioactive agent in the field of pharmacology has garnered significant attention. Studies have shown that the hydroxyl and methoxy groups on the pyridine ring contribute to its ability to interact with biological targets, such as enzymes and receptors. The trifluoromethoxy group, on the other hand, enhances the compound's lipophilicity and stability, which are critical properties for drug candidates.

One of the most promising applications of Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is in the development of novel therapeutic agents. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key inflammatory pathways associated with chronic diseases such as arthritis and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development.

In the agrochemical sector, this compound has shown potential as a herbicide or fungicide. Its ability to disrupt specific biochemical pathways in plants or pathogens suggests that it could be used to develop more effective crop protection products. Recent research has focused on optimizing its bioavailability and minimizing its environmental footprint to ensure sustainable agricultural practices.

The structural versatility of Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate also makes it a valuable building block for synthesizing other complex molecules. For instance, it can serve as an intermediate in the synthesis of heterocyclic compounds with diverse functionalities. This has led to its use in combinatorial chemistry libraries, which are essential for high-throughput screening in drug discovery.

In conclusion, Methyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is a multifaceted compound with significant potential across various fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key molecule for future innovations in medicine and agriculture. As research continues to uncover its full spectrum of applications, this compound is likely to play an increasingly important role in both academic and industrial settings.